Cas no 1185539-20-1 (1-(6-methoxypyridin-3-yl)methylpiperazine)

• Product Name: 1-(6-methoxypyridin-3-yl)methylpiperazine
• CAS No: 1185539-20-1
• MDL: MFCD17270412
• CID: 4684200
• PubChem ID: 45788998
• Update Time: 2025-10-31

1-(6-methoxypyridin-3-yl)methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(6-methoxypyridin-3-yl)methylpiperazine

• MDL： MFCD17270412

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 1-(6-methoxypyridin-3-yl)methylpiperazine

Introduction to 1-(6-methoxypyridin-3-yl)methylpiperazine (CAS No: 1185539-20-1)

1-(6-methoxypyridin-3-yl)methylpiperazine, identified by the Chemical Abstracts Service Number (CAS No) 1185539-20-1, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperazine class, which is well-documented for its versatile biological activities and utility in drug development. The structural motif of this molecule incorporates a pyridine ring substituted with a methoxy group at the 6-position and a piperazine moiety linked via a methyl group. Such structural features make it a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The pyridine core is a common scaffold in medicinal chemistry, renowned for its ability to interact with various biological targets due to its aromaticity and electron-rich nature. The presence of the methoxy group at the 3-position of the pyridine ring introduces additional electronic and steric effects, influencing the compound's reactivity and binding affinity. The piperazine ring, known for its nitrogen-rich structure, enhances solubility and bioavailability while often participating in hydrogen bonding interactions, making it a favored component in drug molecules.

In recent years, there has been growing interest in exploring derivatives of piperazine-pyridine hybrids due to their potential in modulating neurological and cardiovascular pathways. The specific arrangement of functional groups in 1-(6-methoxypyridin-3-yl)methylpiperazine suggests possible applications in the development of agents targeting central nervous system (CNS) disorders. Preliminary studies have indicated that this compound may exhibit properties relevant to neurotransmitter receptor interactions, particularly involving serotonin and dopamine systems.

Current research trends highlight the importance of molecular diversity in drug discovery, where compounds with novel scaffolds can offer advantages over existing treatments. The structural uniqueness of 1-(6-methoxypyridin-3-yl)methylpiperazine positions it as a valuable asset in library screening programs aimed at identifying new pharmacophores. Its synthesis can be approached through multi-step organic reactions, including nucleophilic substitution, condensation, and functional group transformations, which are well-established methodologies in modern synthetic chemistry.

The pharmacokinetic profile of this compound is another area of interest. The combination of polar functional groups (hydroxyl from the methoxy group and amine from piperazine) likely contributes to good water solubility, which is crucial for oral bioavailability. Additionally, metabolic stability studies are essential to assess how the body processes this molecule, providing insights into its potential therapeutic window and duration of action.

From a computational chemistry perspective, molecular modeling techniques such as docking studies can be employed to predict how 1-(6-methoxypyridin-3-yl)methylpiperazine interacts with biological targets like enzymes or receptors. These simulations help rationalize its biological activity and guide modifications for improved efficacy or selectivity. Advanced techniques like quantum mechanical calculations can further elucidate electronic properties that govern its reactivity and binding behavior.

The synthesis of this compound also opens avenues for exploring related analogs by varying substituents on the pyridine or piperazine rings. Such structural modifications can fine-tune pharmacological properties, making it a versatile starting point for medicinal chemists. For instance, introducing halogens or other heteroatoms into the scaffold could enhance binding affinities or metabolic stability.

In conclusion, 1-(6-methoxypyridin-3-yl)methylpiperazine (CAS No: 1185539-20-1) represents an intriguing molecule with potential applications in pharmaceutical research. Its unique structural features position it as a candidate for further investigation into CNS disorders and other therapeutic areas. Ongoing studies aim to uncover its full pharmacological profile through experimental assays and computational modeling, paving the way for innovative drug development strategies.